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dioxide
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Cat. No.: B1594538

Get Quote

An In-Depth Technical Guide to 2,2-Dimethyl-1,3-dioxan-5-one: Properties, Synthesis, and

Applications in Drug Discovery

A Note on Chemical Identification: This guide focuses on the chemical compound 2,2-Dimethyl-
1,3-dioxan-5-one, which is widely identified by the CAS Number 74181-34-3. The initial topic
query referenced CAS Number 75732-43-3, which corresponds to 3-Benzyl-1,2-oxathiolane
2,2-dioxide. Due to the extensive and highly relevant scientific literature concerning the utility
of 2,2-Dimethyl-1,3-dioxan-5-one as a pivotal building block in pharmaceutical research and
development, this guide has been structured to provide an in-depth analysis of this compound.
It is presumed that the interest in a versatile synthetic intermediate for a drug development
audience aligns more closely with the profile of 2,2-Dimethyl-1,3-dioxan-5-one.

Introduction

2,2-Dimethyl-1,3-dioxan-5-one is a versatile synthetic intermediate that has garnered significant
attention in the field of organic chemistry, particularly in the stereoselective synthesis of
complex molecules. Its rigid cyclic structure, bearing a ketone and a protected diol in the form
of a ketal, provides a unique scaffold for introducing chirality and functionality. This guide
serves as a technical resource for researchers, scientists, and drug development professionals,
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offering a comprehensive overview of its properties, a detailed synthesis protocol, and its
critical applications as a chiral building block in the synthesis of bioactive compounds, notably
in the development of HIV-1 protease inhibitors.

Physicochemical Properties

2,2-Dimethyl-1,3-dioxan-5-one is a colorless to light yellow, clear liquid under standard
conditions.[1] Its key physicochemical properties are summarized in the table below, providing
essential data for its handling, storage, and application in synthetic protocols.

Property Value Source(s)
CAS Number 74181-34-3 [21[3]
Molecular Formula CeH1003 [11[2]
Molecular Weight 130.14 g/mol [1][2]
Appearance (.20I<.)rless to light yellow clear

liquid
Boiling Point 67 °C at 20 mmHg
Density 1.09 g/cm3
Refractive Index 1.43
Flash Point 56 °C

Refrigerated (0-10°C) under

Storage Temperature )
inert gas

o Air sensitive, hygroscopic, heat
Sensitivity i
sensitive

Synthesis of 2,2-Dimethyl-1,3-dioxan-5-one: A
Validated Protocol

The synthesis of 2,2-Dimethyl-1,3-dioxan-5-one is a well-established two-step process
commencing from tris(hydroxymethyl)aminomethane. This protocol provides a reliable and
scalable method for producing the target compound in high yield.
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Experimental Protocol

Step 1: Synthesis of 2,2-Dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane[3]

» To a solution of tris(hydroxymethyl)aminomethane (25.2 g, 159 mmol) in N,N-
dimethylformamide (DMF, 180 mL), add 2,2-dimethoxypropane (21.5 mL, 175 mmol) and p-
toluenesulfonic acid monohydrate (1.58 g, 7.93 mmol).

« Stir the reaction mixture at room temperature for 22 hours.
e Upon completion, dilute the mixture with ethyl acetate and neutralize with triethylamine.
o Concentrate the solvent under reduced pressure.

» Purify the crude product by silica gel column chromatography (eluent: n-hexane/ethyl
acetate, 5:1) to yield 2,2-dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane as a colorless solid
(20.9 g, 78% vyield).

Step 2: Oxidative Cleavage to 2,2-Dimethyl-1,3-dioxan-5-one[3]

o Dissolve the intermediate from Step 1 (10.2 g, 62.1 mmol) in water (60 mL) and add
potassium dihydrogen phosphate (KH2POa4, 8.51 g, 621 mmol).

e Cool the solution to 0 °C and slowly add a 0.5 M aqueous solution of sodium periodate
(NalOa4) (125 mL, 63 mmol) dropwise.

» After the addition is complete, stir the reaction mixture for 1 hour at room temperature.
o Extract the product with dichloromethane.

» Wash the organic layer sequentially with 5% aqueous sodium thiosulfate and saturated
saline.

» Dry the organic layer over anhydrous sodium sulfate.

* Remove the solvent by concentration under reduced pressure to afford 2,2-dimethyl-1,3-
dioxan-5-one as a colorless oil (7.35 g, 91% vyield).
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Synthesis Workflow Diagram
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Step 1: Ketal Formation
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Step 2: Oxidative Cleavage
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2,2-Dimethyl-1,3-dioxan-5-one
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Caption: Key synthetic applications of 2,2-Dimethyl-1,3-dioxan-5-one.

Safety and Handling

2,2-Dimethyl-1,3-dioxan-5-one is classified as a flammable liquid and vapor. [2]It is also
reported to cause skin irritation, serious eye damage, and may cause respiratory irritation.
[2]Therefore, appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, should be worn when handling this compound. All manipulations should
be carried out in a well-ventilated fume hood. It is sensitive to air, moisture, and heat, and
should be stored in a refrigerator under an inert atmosphere.

Conclusion

2,2-Dimethyl-1,3-dioxan-5-one is a highly valuable and versatile building block in modern
organic synthesis. Its utility in the stereocontrolled synthesis of complex and biologically active
molecules, particularly in the context of drug discovery, makes it an indispensable tool for
researchers and scientists in the pharmaceutical industry and academia. A thorough
understanding of its properties, synthesis, and reactivity is crucial for leveraging its full potential
in the development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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